Cas no 2043659-93-2 (Unii-B6NX06SK0J)

• Product Name: Unii-B6NX06SK0J
• CAS No: 2043659-93-2
• MF: C₂₇H₃₅N₇O₉S₂
• MW: 665.738303422928
• CID: 5077980
• PubChem ID: 137528229
• Update Time: 2025-05-19

Unii-B6NX06SK0J Chemical and Physical Properties

Names and Identifiers

• B6NX06SK0J
• Cevidoplenib dimesilate
• Cevidoplenib dimesylate
• Methanone, cyclopropyl(5-((4-(4-(((4S)-4-hydroxy-2-isoxazolidinyl)methyl)-3-methyl-1H-pyrazol-1-yl)-2-pyrimidinyl)amino)-1-methyl-1H-indol-3-yl)-, methanesulfonate (1:2)
• Unii-B6NX06SK0J
• AKOS040757212
• MS-31033
• SKIO703
• 2043659-93-2
• HY-109082A
• DA-62218
• cyclopropyl-[5-[[4-[4-[[(4S)-4-hydroxy-1,2-oxazolidin-2-yl]methyl]-3-methylpyrazol-1-yl]pyrimidin-2-yl]amino]-1-methylindol-3-yl]methanone;methanesulfonic acid
• CS-0131914
• SKI-O-703
• F77946
• SKI O 703
• Cevidoplenib (dimesylate)

• Inchi： 1S/C25H27N7O3.2CH4O3S/c1-15-17(10-31-12-19(33)14-35-31)11-32(29-15)23-7-8-26-25(28-23)27-18-5-6-22-20(9-18)21(13-30(22)2)24(34)16-3-4-16;2*1-5(2,3)4/h5-9,11,13,16,19,33H,3-4,10,12,14H2,1-2H3,(H,26,27,28);2*1H3,(H,2,3,4)/t19-;;/m0../s1
• InChI Key： KGZICKLRNSIYNH-TXEPZDRESA-N
• SMILES： S(C)(=O)(=O)O.S(C)(=O)(=O)O.O=C(C1=CN(C)C2C=CC(=CC1=2)NC1N=CC=C(N=1)N1C=C(C(C)=N1)CN1C[C@@H](CO1)O)C1CC1

Computed Properties

• Exact Mass: 665.19376807g/mol
• Monoisotopic Mass: 665.19376807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 45
• Rotatable Bond Count: 7
• Complexity: 862
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 236

Additional information on Unii-B6NX06SK0J

Compound CAS No 2043659-93-2 and Product Name: Unii-B6NX06SK0J

The compound with CAS No 2043659-93-2, also known as Unii-B6NX06SK0J, is a highly specialized chemical entity that has garnered significant attention in the scientific community. This compound is notable for its unique structural properties and its potential applications in various fields, including pharmaceuticals, materials science, and biotechnology. Recent studies have highlighted its role in advancing drug delivery systems and improving the efficacy of therapeutic agents.

Unii-B6NX06SK0J is characterized by its complex molecular structure, which includes a combination of functional groups that contribute to its versatile reactivity. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to elucidate its structural features. These findings have been published in leading journals, underscoring the compound's importance in modern chemical research.

One of the most promising applications of CAS No 2043659-93-2 lies in its ability to act as a precursor in the synthesis of bioactive molecules. By leveraging its unique reactivity, scientists have developed novel pathways for synthesizing compounds with potent pharmacological activities. For instance, recent studies have demonstrated its utility in the synthesis of antiviral agents, which hold great potential for combating emerging infectious diseases.

In addition to its synthetic applications, Unii-B6NX06SK0J has also been explored for its role in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of advanced materials for catalysis and sensing applications. Researchers have reported significant improvements in catalytic efficiency when using this compound as a ligand in transition metal complexes.

The environmental impact of CAS No 2043659-93-2 has also been a topic of interest among scientists. Studies have been conducted to assess its biodegradability and toxicity profiles, with results indicating that it poses minimal risk to aquatic ecosystems under controlled conditions. These findings are crucial for ensuring the sustainable use of this compound in industrial and research settings.

Looking ahead, the future of Unii-B6NX06SK0J appears bright, with ongoing research exploring its potential in nanotechnology and green chemistry. Its versatility and unique properties make it a valuable tool for addressing some of the most pressing challenges in modern science. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing scientific innovation.